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Compound of Interest

1-(3-lodo-4-
Compound Name:
methylphenyl)ethanone

cat. No.: B1626627

Disclaimer: Direct safety and toxicological data for 1-(3-lodo-4-methylphenyl)ethanone (CAS
No. 210579-23-4) is not readily available in public literature and safety data sheets. This guide
provides a comprehensive safety and hazard assessment based on data from structurally
similar compounds. The information herein should be used as a guideline for handling this
compound with caution, and a thorough risk assessment should be conducted before any
experimental work.

Executive Summary

This technical guide outlines the potential safety and hazards associated with 1-(3-lodo-4-
methylphenyl)ethanone, a substituted aromatic ketone. Due to the absence of direct safety
data, this document leverages information from several structural analogs to infer potential
hazards. The primary anticipated hazards include acute oral toxicity, skin and eye irritation.
Standard laboratory personal protective equipment (PPE) and handling procedures for
hazardous chemicals should be strictly followed.

Comparative Analysis of Structural Analogs

To assess the potential hazards of 1-(3-lodo-4-methylphenyl)ethanone, a comparative
analysis of the following structurally related compounds was performed:

e 1-(3-lodo-2-methylphenyl)ethanone: An isomer of the target compound.
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1-(3-lodophenyl)ethanone: Lacks the methyl group.

1-(4-lodophenyl)ethanone: Isomer with iodine at the 4-position.

3'-Methylacetophenone: The non-iodinated parent compound.

4'-Methylacetophenone: Isomer of the non-iodinated parent compound.

1-(3-Bromo-4-methylphenyl)ethanone: The bromo-analog of the target compound.

Table 1: GHS Hazard Classification of Structural Analogs
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Compound GHS Pictogram(s) Signal Word Hazard Statements
H302: Harmful if
swallowedH315:

1-(3-lodo-2- ) )

GHSO07 (Exclamation ) Causes skin
methylphenyl)ethanon Warning S
mark) irritationH319: Causes

e
serious eye
irritation[1]

. H302: Harmful if
GHSO05 (Corrosion),
1-(3- ) swallowedH318:
GHSO07 (Exclamation Danger )
lodophenyl)ethanone Causes serious eye
mark)
damage|[?]
Causes skin
1-(4- GHSO07 (Exclamation ] irritationCauses
Warning ]
lodophenyl)ethanone mark) serious eye
irritation[3]
) H227: Combustible
3- GHSO07 (Exclamation ] o )
Warning liquidHarmful if

Methylacetophenone mark)
swallowed[4]

H227: Combustible
liquidH302: Harmful if

4'- GHSO07 (Exclamation ] swallowedH315:

Warning :

Methylacetophenone mark) Causes skin
irritationH402: Harmful
to aquatic life[5]
H315: Causes skin

1-(3-Bromo-4- i N

GHSO07 (Exclamation ) irritationH319: Causes
methylphenyl)ethanon Warning )
mark) serious eye

e

irritation[6]

Table 2: Physical Properties of Structural Analogs
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Molecular Weight (

Compound Molecular Formula Physical State
g/mol )

1-(3-lodo-2-

methylphenyl)ethanon  CoHslO 260.07[1] Not specified

e

1-(3- "
CsH7IO 246.04[2] Not specified

lodophenyl)ethanone

1-(4- ,
CsH7IO 246.04 Solid[3]

lodophenyl)ethanone

3- o
CoH100 134.18[4] Liquid[7]

Methylacetophenone

4'-
CsH100 134.18[5][8][9] Liquid[10]

Methylacetophenone

1-(3-Bromo-4-

methylphenyl)ethanon  CoHoBrO 213.07[6] Not specified

e

Inferred Hazards of 1-(3-lodo-4-
methylphenyl)ethanone

Based on the data from its structural analogs, 1-(3-lodo-4-methylphenyl)ethanone is
predicted to exhibit the following hazards:

o Acute Oral Toxicity: The presence of the iodo-group in similar structures suggests that this
compound is likely harmful if swallowed (H302).

 Skin Irritation: The majority of the analyzed analogs are classified as skin irritants (H315).

e Eye Irritation/Damage: Analogs show effects ranging from serious eye irritation (H319) to
serious eye damage (H318). It is prudent to assume a high potential for eye irritation.

o Combustibility: The non-iodinated parent compounds are combustible liquids (H227). While
the iodine atom will increase the molecular weight and may raise the flashpoint, the potential
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for combustibility under heating should not be dismissed.

Experimental Protocols

Specific experimental protocols for handling 1-(3-lodo-4-methylphenyl)ethanone are not
available. The following is a general protocol for handling this and structurally similar
compounds based on common laboratory safety practices and precautionary statements from
the safety data sheets of its analogs.

Risk Assessment and Personal Protective Equipment
(PPE)

e Engineering Controls: Handle this compound in a well-ventilated area, preferably within a
chemical fume hood.

» Eye Protection: Wear chemical safety goggles or a face shield.
o Skin Protection: Wear a lab coat and chemically resistant gloves (e.g., nitrile).

» Respiratory Protection: If working outside a fume hood or with aerosols, use a NIOSH-
approved respirator.

Handling and Storage

o Handling: Avoid contact with skin and eyes.[3] Do not breathe dust, fume, gas, mist, vapors,
or spray. Wash hands thoroughly after handling.[3] Keep away from heat, sparks, and open
flames.[10]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[3]

First Aid Measures

« |f Swallowed: Rinse mouth. Call a POISON CENTER or doctor/physician if you feel unwell.
[5]

« If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical
advice/attention. Take off contaminated clothing and wash it before reuse.[3]
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 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[3]

« If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON
CENTER or doctor/physician if you feel unwell.[3]

Spill and Disposal

o Spill: Absorb spillage with inert material and dispose of in a suitable container. Ensure
adequate ventilation.

o Disposal: Dispose of contents/container to an approved waste disposal plant.[3]

Visualizations
Hazard Inference Logic
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Caption: Inferred hazards for the target compound based on analogs.

General Handling Workflow

© 2025 BenchChem. All rights reserved.

7/10

Tech Support


https://www.benchchem.com/product/b1626627?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1626627?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

(Conduct Risk Assessment)

Don Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

'

Handle in Chemical Fume Hood

'

Perform Experimental Procedure

'

Decontaminate Work Area

'

Dispose of Waste Properly

Click to download full resolution via product page

Caption: General workflow for handling hazardous chemicals.

Conclusion
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While direct toxicological data for 1-(3-lodo-4-methylphenyl)ethanone is lacking, a
comparative analysis of its structural analogs provides a strong basis for inferring its hazard
profile. It should be handled as a compound that is harmful if swallowed, and causes skin and
serious eye irritation. Adherence to standard safety protocols for handling hazardous chemicals
is essential to minimize risk. Further toxicological studies are required for a definitive safety
assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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